Cas no 3878-55-5 (4-methoxy-4-oxo-butanoic acid)

• Product Name: 4-methoxy-4-oxo-butanoic acid
• CAS No: 3878-55-5
• Molecular Formula: C₅H₈O₄
• Molecular Weight: 132.1146
• MDL: MFCD00002788
• CID: 84880
• PubChem ID: 77487

4-methoxy-4-oxo-butanoic acid Properties

Names and Identifiers

• 4-Methoxy-4-oxobutanoic acid
• Succinic acid monomethyl ester
• methyl hydrogen succinate
• mono-Methyl hydrogen succinate
• mono-Methyl succinate
• Monomethyl succinate
• Butanedioic acid, monomethyl ester
• 3-Carbomethoxypropanoic acid
• Succinic acid, monomethyl ester
• 3-(methoxycarbonyl)propanoic acid
• Butanedioic acid, 1-methyl ester
• YA2V724S0A
• butanedioic acid monomethyl ester
• JDRMYOQETPMYQX-UHFFFAOYSA-N
• butanedioic acid 1-methyl ester
• mono-methyl succinate
• 4-methoxy-4-oxo-butanoic acid
• MONO-METHYL SUCCINATE,98%
• NSC 511
• GS-3418
• BB 0254379
• 3-methoxycarbonylpropionic acid
• 4-Methoxy-4-oxobutanoic acid #
• CAS-3878-55-5
• Monomethyl hydrogen succinate
• A855318
• CHEBI:75146
• NCGC00257549-01
• CS-W011096
• succinic acid 4-methyl ester
• UNII-YA2V724S0A
• InChI=1/C5H8O4/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H,6,7)
• NSC-511
• Tox21_302188
• MFCD00002788
• AI3-03389
• 3878-55-5
• JDRMYOQETPMYQX-UHFFFAOYSA-
• EN300-24949
• ACIDYELLOW25(C.I.18835)
• F1107-0326
• SY009523
• J-515649
• Butanedioic-13C4Acid1-MethylEster
• NSC511
• BDBM82193
• DTXSID7044425
• Q21045268
• EINECS 223-408-2
• FT-0618900
• 4-(methyloxy)-4-oxobutanoic acid
• M3262
• AM20100028
• SCHEMBL164072
• AKOS000264979
• DTXCID5024425
• NS00030461
• Z57663583
• BP-23493
• mono-Methyl hydrogen succinate, 95%
• STL068961

• MDL： MFCD00002788
• InChIKey： JDRMYOQETPMYQX-UHFFFAOYSA-N
• Inchi： 1S/C5H8O4/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H,6,7)
• SMILES： O(C([H])([H])[H])C(C([H])([H])C([H])([H])C(=O)O[H])=O
• BRN： 1722669

Computed Properties

• Exact Mass: 132.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 132.042
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 0.02420
• PSA: 63.60000
• Refractive Index: 1.4240 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 151 °C/20 mmHg(lit.)
• Melting Point: 54-57 °C (lit.)
• Flash Point: 104.5℃
• Color/Form: White to grayish white crystals or large crystalline blocks
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• Density: 1.0951 (rough estimate)

4-methoxy-4-oxo-butanoic acid Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

4-methoxy-4-oxo-butanoic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters